Cas no 1933574-17-4 ((3-Methyl-1,2-thiazol-5-yl)(1H-pyrazol-4-yl)methanol)

• Product Name: (3-Methyl-1,2-thiazol-5-yl)(1H-pyrazol-4-yl)methanol
• CAS No: 1933574-17-4
• MF: C₈H₉N₃OS
• MW: 195.241559743881
• CID: 5741825
• PubChem ID: 130694071
• Update Time: 2025-06-26

(3-Methyl-1,2-thiazol-5-yl)(1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-1,2-thiazol-5-yl)(1H-pyrazol-4-yl)methanol
• 1933574-17-4
• EN300-1116582
• 5-Isothiazolemethanol, 3-methyl-α-1H-pyrazol-4-yl-

• Inchi： 1S/C8H9N3OS/c1-5-2-7(13-11-5)8(12)6-3-9-10-4-6/h2-4,8,12H,1H3,(H,9,10)
• InChI Key： KWOYUCGWXQGIBM-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C(C1C=NNC=1)O

Computed Properties

• Exact Mass: 195.04663309g/mol
• Monoisotopic Mass: 195.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 90Ų

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Boiling Point: 336.6±42.0 °C(Predicted)
• pka: 12.54±0.20(Predicted)

Additional information on (3-Methyl-1,2-thiazol-5-yl)(1H-pyrazol-4-yl)methanol

(3-Methyl-1,2-thiazol-5-yl)(1H-pyrazol-4-yl)methanol: A Comprehensive Overview

(3-Methyl-1,2-thiazol-5-yl)(1H-pyrazol-4-yl)methanol (CAS No. 1933574-17-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in research related to (3-Methyl-1,2-thiazol-5-yl)(1H-pyrazol-4-yl)methanol.

Chemical Structure and Properties

(3-Methyl-1,2-thiazol-5-yl)(1H-pyrazol-4-yl)methanol is a heterocyclic compound that combines a thiazole ring and a pyrazole ring linked through a methylene group. The presence of the methyl group on the thiazole ring and the hydroxymethyl group on the methylene bridge imparts unique chemical properties to this molecule. The thiazole ring is known for its electron-withdrawing properties, while the pyrazole ring contributes to the molecule's overall stability and reactivity.

The molecular formula of (3-Methyl-1,2-thiazol-5-yl)(1H-pyrazol-4-yl)methanol is C₉H₁₀N₃OS, with a molecular weight of 206.25 g/mol. The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various biochemical assays and in vitro studies.

Synthesis Methods

The synthesis of (3-Methyl-1,2-thiazol-5-yl)(1H-pyrazol-4-yl)methanol has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 3-methylthiazole with 4-formylpyrazole in the presence of a suitable catalyst. This method typically yields high purity products with good yields. Another approach involves the condensation of 3-methylthiazole with 4-hydroxymethylpyrazole under mild conditions.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for (3-Methyl-1,2-thiazol-5-yl)(1H-pyrazol-4-yl)methanol. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yield while minimizing waste production. These methods not only enhance the efficiency of the synthesis process but also align with sustainable chemistry practices.

Biological Activities and Therapeutic Potential

(3-Methyl-1,2-thiazol-5-yl)(1H-pyrazol-4-yl)methanol has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its most notable properties is its potent anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (3-Methyl-1,2-thiazol-5-yl)(1H-pyrazol-4-yl)methanol has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further clinical evaluation of (3-Methyl-1,2-thiazol-5-yl)(1H-pyrazol-4-yl)methanol. Several phase I clinical trials are currently underway to assess the safety and efficacy of this compound in human subjects. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects.

Future research will focus on optimizing the formulation and delivery methods of (3-Methyl-1,2-thiazol-5-y l)(1H-pyrazol -4 - yl) methanol strong > to enhance its bioavailability and therapeutic index . Additionally , efforts are being made to explore combination therapies involving this compound with other established drugs to achieve synergistic effects . p > < p > In conclusion ,< strong >( 3 - Methyl - 1 , 2 - th iaz ol - 5 - yl )( 1 H - py raz ol - 4 - yl ) meth an ol strong > represents a promising lead compound in medicinal chemistry with significant potential for treating various diseases . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive target for further research and development . As more studies are conducted , it is likely that new applications and therapeutic uses will be discovered , further solidifying its importance in the field of pharmaceutical sciences . p > article > response >